Cas no 59961-00-1 (6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline)
59961-00-1 structure
Product Name:6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
CAS No:59961-00-1
MF:C10H12BrN
MW:226.112981796265
MDL:MFCD15474924
CID:2182785
PubChem ID:53408381
Update Time:2025-04-21
6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6-Bromo-2-methyl-1,2,3,4-tetrahydro-isoquinoline
- 6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline
- 6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline
- MFCD15474924
- A1-00896
- SCHEMBL586327
- XBWCPPFVDGLVMN-UHFFFAOYSA-N
- DB-124226
- CS-0131491
- AS-83130
- AKOS024261977
- 59961-00-1
- SB37874
-
- MDL： MFCD15474924
- Inchi： 1S/C10H12BrN/c1-12-5-4-8-6-10(11)3-2-9(8)7-12/h2-3,6H,4-5,7H2,1H3
- InChI Key： XBWCPPFVDGLVMN-UHFFFAOYSA-N
- SMILES： BrC1C=CC2=C(C=1)CCN(C)C2
Computed Properties
- Exact Mass: 225.01531g/mol
- Monoisotopic Mass: 225.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 3.2Ų
6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143948-5g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 5g |
$352 | 2021-08-05 | |
| Chemenu | CM143948-10g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 10g |
$529 | 2021-08-05 | |
| Chemenu | CM143948-25g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 25g |
$884 | 2021-08-05 | |
| Chemenu | CM143948-100g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 100g |
$2216 | 2021-08-05 | |
| Alichem | A189007295-10g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 10g |
$844.20 | 2023-09-01 | |
| Alichem | A189007295-25g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 25g |
$1447.20 | 2023-09-01 | |
| Alichem | A189007295-100g |
6-Bromo-2-methyl-1,2,3,4-tetrahydroisoquinoline |
59961-00-1 | 95% | 100g |
$3551.00 | 2023-09-01 | |
| TRC | B815123-10mg |
6-Bromo-2-methyl-3,4-dihydro-1H-isoquinoline |
59961-00-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B815123-50mg |
6-Bromo-2-methyl-3,4-dihydro-1H-isoquinoline |
59961-00-1 | 50mg |
$ 160.00 | 2022-06-06 | ||
| TRC | B815123-100mg |
6-Bromo-2-methyl-3,4-dihydro-1H-isoquinoline |
59961-00-1 | 100mg |
$ 250.00 | 2022-06-06 |
6-bromo-2-methyl-3,4-dihydro-1H-isoquinoline Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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